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An In-depth Technical Guide to the Physicochemical Properties of 1,5-Dimethyl-3-
ethoxycarbonylpyrazole

Introduction
1,5-Dimethyl-3-ethoxycarbonylpyrazole, also known as ethyl 1,5-dimethyl-1H-pyrazole-3-

carboxylate, is a versatile heterocyclic compound that serves as a crucial building block in the

synthesis of a wide array of bioactive molecules.[1][2] Its unique pyrazole scaffold, adorned

with specific methyl and ethoxycarbonyl substitutions, imparts favorable characteristics for

applications in pharmaceutical and agrochemical research and development.[1][2] This

technical guide provides a comprehensive overview of the core physicochemical properties of

this compound, offering valuable insights for researchers, scientists, and drug development

professionals. The subsequent sections will delve into its structural attributes, physical and

chemical properties, and spectral characteristics, along with practical experimental protocols for

their determination.

Molecular Structure and Identification
The foundational aspect of understanding any chemical entity lies in its molecular structure.

1,5-Dimethyl-3-ethoxycarbonylpyrazole possesses a five-membered pyrazole ring, which is

a di-unsaturated ring containing two adjacent nitrogen atoms. The specific arrangement of

substituents on this core structure is critical to its chemical behavior and reactivity.
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Caption: Molecular structure of 1,5-Dimethyl-3-ethoxycarbonylpyrazole.

Table 1: Chemical Identifiers
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Identifier Value Source(s)

CAS Number 5744-51-4 [3][4]

Molecular Formula C8H12N2O2 [1][5]

Molecular Weight 168.19 g/mol [5]

IUPAC Name
ethyl 1,5-dimethyl-1H-

pyrazole-3-carboxylate
[5]

SMILES CCOC(=O)c1cc(C)n(C)n1

InChI Key
OJPXVXXMBWKEAT-

UHFFFAOYSA-N
[3]

Physicochemical Properties
The physical and chemical properties of 1,5-Dimethyl-3-ethoxycarbonylpyrazole are pivotal

for its handling, formulation, and application in various synthetic and biological systems.

Table 2: Key Physicochemical Properties

Property Value Source(s)

Appearance White crystalline solid [1][2]

Melting Point 41-47 °C [1][2]

Boiling Point 154 °C at 10 mmHg [6]

pKa (Predicted) 0.54 ± 0.10 [6]

Solubility Soluble in DMSO [7]

Melting Point
The melting point of a solid is a critical indicator of its purity. For 1,5-Dimethyl-3-
ethoxycarbonylpyrazole, the reported melting point generally falls within the range of 41-47

°C.[1][2] This relatively low melting point suggests that the compound can be easily handled in

a laboratory setting.
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Boiling Point
The boiling point has been reported as 154 °C at a reduced pressure of 10 mmHg.[6] This

information is crucial for purification techniques such as vacuum distillation.

Solubility
While comprehensive solubility data in a wide range of solvents is not extensively documented

in publicly available literature, it is known to be soluble in dimethyl sulfoxide (DMSO).[7] Its

"favorable solubility characteristics" are noted to be beneficial for its use in various

formulations.[1][2]

pKa
The predicted pKa of 0.54 ± 0.10 suggests that 1,5-Dimethyl-3-ethoxycarbonylpyrazole is a

very weak base.[6] The lone pairs of electrons on the nitrogen atoms of the pyrazole ring

contribute to its basicity. However, the electron-withdrawing effect of the ethoxycarbonyl group

at the 3-position significantly reduces the basicity of the molecule.

Spectral Analysis
Spectroscopic data is indispensable for the structural elucidation and confirmation of 1,5-
Dimethyl-3-ethoxycarbonylpyrazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

molecule.

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the two methyl

groups (one attached to the nitrogen and one to the carbon of the pyrazole ring), the ethyl

group of the ester, and the lone proton on the pyrazole ring.

¹³C NMR: The carbon NMR spectrum will reveal the chemical shifts of all eight carbon atoms

in the molecule, providing further confirmation of its structure.

Public databases indicate the availability of ¹H and ¹³C NMR spectra for this compound.[5]
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Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of 1,5-Dimethyl-3-ethoxycarbonylpyrazole is expected to show characteristic

absorption bands for:

C=O stretching of the ester group.

C-O stretching of the ester group.

C=N stretching of the pyrazole ring.

C-H stretching of the methyl and ethyl groups.

FTIR spectra are available in public repositories.[5]

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its

fragments, which helps in determining the molecular weight and confirming the molecular

formula. GC-MS data for this compound can be found in spectral databases.[5]

Experimental Protocols
The following are generalized, step-by-step methodologies for the determination of key

physicochemical properties of 1,5-Dimethyl-3-ethoxycarbonylpyrazole.

Protocol 1: Determination of Melting Point
Objective: To determine the melting point range of 1,5-Dimethyl-3-ethoxycarbonylpyrazole
using a digital melting point apparatus.

Materials:

1,5-Dimethyl-3-ethoxycarbonylpyrazole sample

Capillary tubes

Digital melting point apparatus
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Procedure:

Ensure the 1,5-Dimethyl-3-ethoxycarbonylpyrazole sample is dry and in a fine powder

form.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Set a heating rate of approximately 1-2 °C per minute.

Record the temperature at which the first drop of liquid appears (the onset of melting).

Record the temperature at which the entire sample has melted (the clear point).

The melting point is reported as the range between the onset and clear point temperatures.
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Melting Point Determination Workflow
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Caption: Workflow for melting point determination.

Protocol 2: ¹H NMR Spectroscopy
Objective: To obtain a ¹H NMR spectrum of 1,5-Dimethyl-3-ethoxycarbonylpyrazole for

structural confirmation.

Materials:

1,5-Dimethyl-3-ethoxycarbonylpyrazole sample

Deuterated chloroform (CDCl₃)
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NMR tube

NMR spectrometer

Procedure:

Dissolve 5-10 mg of the 1,5-Dimethyl-3-ethoxycarbonylpyrazole sample in approximately

0.6 mL of CDCl₃ in a clean, dry vial.

Transfer the solution to an NMR tube.

Place the NMR tube in the spinner and insert it into the NMR spectrometer.

Tune and shim the spectrometer to obtain a homogeneous magnetic field.

Acquire the ¹H NMR spectrum using standard acquisition parameters.

Process the raw data by applying Fourier transformation, phase correction, and baseline

correction.

Integrate the signals and assign the chemical shifts to the respective protons in the

molecule.

Applications and Significance
1,5-Dimethyl-3-ethoxycarbonylpyrazole is a valuable intermediate in several fields:

Pharmaceutical Development: It is utilized in the design and synthesis of novel

pharmaceutical agents, particularly those with anti-inflammatory and analgesic properties.[1]

[2]

Agricultural Chemistry: This compound serves as a key building block for the synthesis of

fungicides and herbicides, contributing to crop protection and improved agricultural yields.[1]

[2]

Material Science: It is also employed in the creation of advanced materials, including

polymers and coatings, where it can enhance durability and resistance to environmental

factors.[1]
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Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 1,5-Dimethyl-3-ethoxycarbonylpyrazole is classified as harmful if swallowed

(Acute Toxicity 4, Oral).[5] Standard laboratory safety precautions, including the use of personal

protective equipment such as gloves, safety glasses, and a lab coat, should be observed when

handling this compound. It should be stored in a cool, dry, and well-ventilated area.

Conclusion
1,5-Dimethyl-3-ethoxycarbonylpyrazole is a compound of significant interest due to its

versatile applications in medicinal chemistry, agrochemistry, and material science. A thorough

understanding of its physicochemical properties, as detailed in this guide, is fundamental for its

effective utilization in research and development. The data and protocols presented herein

provide a solid foundation for scientists working with this important pyrazole derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585288#physicochemical-properties-of-1-5-
dimethyl-3-ethoxycarbonylpyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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